Cas no 51671-01-3 ( )

  structure
  structure
Product name: 
CAS No:51671-01-3
MF:C11H11N
MW:157.21174
CID:935688
PubChem ID:21501426

  Chemical and Physical Properties

Names and Identifiers

    • 4-methylnaphthalen-1-amine,hydrochloride
    • 4-Methylnaphthalen-1-amine hydrochloride
    • DTXSID20615074
    • 4-Methylnaphthalen-1-amine--hydrogen chloride (1/1)
    • NSC-290425
    • NSC290425
    • 51671-01-3
    • SCHEMBL11797609
    •  
    • Inchi: InChI=1S/C11H11N.ClH/c1-8-6-7-11(12)10-5-3-2-4-9(8)10;/h2-7H,12H2,1H3;1H
    • InChI Key: ZGQPJMWVYOTZKT-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C2=CC=CC=C12)N.Cl

Computed Properties

  • Exact Mass: 157.08923
  • Monoisotopic Mass: 193.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

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